(3,4-dimethylphenyl)(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone

• IUPAC Name: (3,4-dimethylphenyl)-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C24H25N7O/c1-16-4-8-20(9-5-16)31-23-21(27-28-31)22(25-15-26-23)29-10-12-30(13-11-29)24(32)19-7-6-17(2)18(3)14-19/h4-9,14-15H,10-13H2,1-3H3
• InChI Key: WDEUWRXVDBFSST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5=CC(=C(C=C5)C)C)N=N2
• Molecular Formula: C24H25N7O
• Molecular Weight: 427.5 g/mol

Description

(3,4-dimethylphenyl)(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C24H25N7O and its molecular weight is 427.512. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• The synthesis of novel heterocyclic compounds, such as pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives incorporating various moieties, has been reported. These compounds showed moderate effects against some bacterial and fungal species, suggesting potential antimicrobial applications (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).
• Another study focused on the synthesis of 1,2,4-triazole derivatives and their antimicrobial activities, highlighting the potential of these structures in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Antitumoral Activity

• A specific study described the synthesis of (±)-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl)(phenyl)methanones and evaluated their in vitro anticoronavirus and antitumoral activities. Structural variations in the phenyl moiety allowed tuning of biological properties toward antiviral or antitumoral activities, indicating the potential for targeted drug design (Jilloju, Persoons, Kurapati, Schols, de Jonghe, Daelemans, & Vedula, 2021).

Synthesis of Complex Heterocyclic Systems

• Research into the synthesis of methyl 2‐acetylamino‐3‐dimethylaminopropenoate and its application in the synthesis of heterocyclic compounds demonstrates the complexity and versatility of these chemical structures in creating a variety of heterocyclic systems with potential pharmaceutical applications (Kralj, Hvala, Svete, Golič, & Stanovnik, 1997).

Mechanism of Action

Target of action

The compound contains a 1,2,4-triazole moiety . Compounds with this moiety are known to have a wide range of potential pharmaceutical activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities . They operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors .

Mode of action

1,2,4-triazoles generally interact with their targets through hydrogen bonding and dipole interactions .

Biochemical pathways

Without specific information on the compound, it’s hard to say which biochemical pathways it might affect. 1,2,4-triazoles are known to be involved in a wide range of biological activities, suggesting they may interact with multiple pathways .

Pharmacokinetics

The presence of the 1,2,4-triazole moiety could potentially influence its absorption, distribution, metabolism, and excretion .

Result of action

Compounds with a 1,2,4-triazole moiety are known to have a wide range of potential effects, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities .